(2-t-Butoxy-5-methoxyphenyl)magnesium bromide
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Description
(2-tert-butoxy-5-methoxyphenyl)magnesium bromide, 0.50 M in tetrahydrofuran (THF), is a Grignard reagent commonly used in organic synthesis. Grignard reagents are organomagnesium compounds that are highly reactive and play a crucial role in forming carbon-carbon bonds. This particular compound is used in various chemical reactions due to its reactivity and stability in THF.
Properties
Molecular Formula |
C11H15BrMgO2 |
|---|---|
Molecular Weight |
283.44 g/mol |
IUPAC Name |
magnesium;1-methoxy-4-[(2-methylpropan-2-yl)oxy]benzene-5-ide;bromide |
InChI |
InChI=1S/C11H15O2.BrH.Mg/c1-11(2,3)13-10-7-5-9(12-4)6-8-10;;/h5-7H,1-4H3;1H;/q-1;;+2/p-1 |
InChI Key |
HTROZXPCDVUCGT-UHFFFAOYSA-M |
Canonical SMILES |
CC(C)(C)OC1=[C-]C=C(C=C1)OC.[Mg+2].[Br-] |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (2-tert-butoxy-5-methoxyphenyl)magnesium bromide typically involves the reaction of 2-tert-butoxy-5-methoxyphenyl bromide with magnesium metal in the presence of THF. The reaction is carried out under an inert atmosphere, usually nitrogen or argon, to prevent the highly reactive Grignard reagent from reacting with moisture or oxygen.
Preparation of 2-tert-butoxy-5-methoxyphenyl bromide: This precursor can be synthesized by brominating 2-tert-butoxy-5-methoxybenzene using a brominating agent such as bromine or N-bromosuccinimide (NBS).
Formation of the Grignard Reagent: The 2-tert-butoxy-5-methoxyphenyl bromide is then reacted with magnesium turnings in THF. The reaction is initiated by adding a small amount of iodine or a few drops of dibromoethane to activate the magnesium surface.
Industrial Production Methods
In an industrial setting, the production of (2-tert-butoxy-5-methoxyphenyl)magnesium bromide follows similar principles but on a larger scale. The process involves:
- Using large reactors equipped with efficient stirring mechanisms to ensure uniform mixing.
- Maintaining strict control over reaction conditions, such as temperature and inert atmosphere, to maximize yield and purity.
- Implementing purification steps to remove any unreacted starting materials or by-products.
Chemical Reactions Analysis
Types of Reactions
(2-tert-butoxy-5-methoxyphenyl)magnesium bromide undergoes various types of reactions, including:
Nucleophilic Addition: Reacts with carbonyl compounds (aldehydes, ketones, esters) to form alcohols.
Nucleophilic Substitution: Can replace halides in alkyl halides to form new carbon-carbon bonds.
Coupling Reactions: Participates in coupling reactions with aryl halides to form biaryl compounds.
Common Reagents and Conditions
Carbonyl Compounds: Aldehydes, ketones, esters.
Solvents: THF is commonly used due to its ability to stabilize the Grignard reagent.
Catalysts: Sometimes, catalysts like copper(I) iodide are used to enhance the reaction rate.
Major Products Formed
Alcohols: From the reaction with carbonyl compounds.
New Carbon-Carbon Bonds: From nucleophilic substitution and coupling reactions.
Scientific Research Applications
(2-tert-butoxy-5-methoxyphenyl)magnesium bromide is widely used in scientific research due to its versatility:
Chemistry: Used in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals.
Biology: Employed in the modification of biomolecules for studying biological pathways.
Medicine: Utilized in the synthesis of drug intermediates and active pharmaceutical ingredients.
Industry: Applied in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of (2-tert-butoxy-5-methoxyphenyl)magnesium bromide involves the nucleophilic attack of the carbon-magnesium bond on electrophilic centers, such as carbonyl groups. This results in the formation of new carbon-carbon bonds. The molecular targets are typically carbonyl compounds, and the pathways involve the formation of tetrahedral intermediates that collapse to form the final product.
Comparison with Similar Compounds
Similar Compounds
- (2-tert-butoxy-5-chlorophenyl)magnesium bromide
- (2-tert-butoxy-5-methylphenyl)magnesium bromide
Comparison
- Reactivity : (2-tert-butoxy-5-methoxyphenyl)magnesium bromide is more reactive towards certain electrophiles due to the electron-donating methoxy group.
- Stability : The presence of the methoxy group also enhances the stability of the Grignard reagent in THF.
- Applications : While similar compounds are used in organic synthesis, the specific substituents on the phenyl ring can influence the reactivity and selectivity of the reactions.
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